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In the intricate landscape of cellular energetics and signal transduction, Adenosine

Triphosphate (ATP) serves as the universal energy currency. However, its rapid hydrolysis by

ATP-dependent enzymes often complicates the detailed investigation of their mechanisms.

Non-hydrolyzable ATP analogs are indispensable tools that circumvent this challenge by

binding to the ATP pocket of enzymes without being readily cleaved. This allows for the

stabilization of specific conformational states, enabling in-depth structural and functional

analyses.

This guide provides an objective comparison of the most commonly used non-hydrolyzable

ATP analogs: Adenosine 5'-(β,γ-imido)triphosphate (AMP-PNP), Adenosine 5'-(β,γ-

methylene)triphosphate (AMP-PCP), and Adenosine 5'-O-(3-thiotriphosphate) (ATPγS). The

information presented, supported by experimental data and detailed protocols, is intended to

facilitate informed decisions in experimental design and data interpretation. It is important to

note that the term "Ammonium Triphosphate," as used in some industrial contexts, typically

refers to the ammonium salt of standard, hydrolyzable ATP and is not a non-hydrolyzable

analog in the context of biochemical research. The ammonium ion itself can influence the

activity of certain ATPases, but it does not render the triphosphate chain resistant to hydrolysis.
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Biochemical Properties and Mechanisms of Action
The utility of a non-hydrolyzable ATP analog is defined by its specific chemical modification,

which dictates its interaction with and processing by ATP-dependent enzymes. These

modifications primarily involve the substitution of the bridging or non-bridging oxygen atoms in

the triphosphate chain.

Adenosine 5'-(β,γ-imido)triphosphate (AMP-PNP): In AMP-PNP, a nitrogen atom replaces the

bridging oxygen between the β- and γ-phosphates.[1] This imido bond (P-N-P) is highly

resistant to enzymatic cleavage by most ATPases and kinases, making AMP-PNP a true

competitive inhibitor.[1] It effectively locks the enzyme in a pre-hydrolysis, ATP-bound state,

which is particularly advantageous for structural biology studies, such as X-ray

crystallography, aimed at capturing this conformation.[1]

Adenosine 5'-(β,γ-methylene)triphosphate (AMP-PCP): Similar to AMP-PNP, AMP-PCP

replaces the bridging oxygen between the β- and γ-phosphates, but with a carbon atom. The

resulting phosphonate bond (P-C-P) is also highly resistant to hydrolysis.[1] Consequently,

AMP-PCP also functions as a competitive inhibitor, stabilizing the enzyme in its ATP-bound,

pre-hydrolysis state.[2]

Adenosine 5'-O-(3-thiotriphosphate) (ATPγS): In this analog, a non-bridging oxygen on the γ-

phosphate is substituted with a sulfur atom.[3] This modification makes the terminal

phosphate bond significantly more resistant to hydrolysis compared to ATP.[3] However,

unlike AMP-PNP and AMP-PCP, many kinases can slowly transfer the thiophosphate group

to their substrates.[3] This unique characteristic makes ATPγS a "slow substrate" rather than

a true competitive inhibitor. The resulting thiophosphorylated products are often resistant to

phosphatases, making ATPγS an invaluable tool for identifying kinase substrates and for use

in non-radioactive kinase assays.[3]

Comparative Quantitative Data
The binding affinity (Kd), inhibitory constant (Ki), and half-maximal inhibitory concentration

(IC50) of these analogs vary significantly depending on the specific enzyme, its isoform, and

the experimental conditions (e.g., pH, temperature, and the presence of divalent cations). The

following tables summarize available quantitative data for a selection of ATP-binding proteins to

provide a comparative overview.
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Enzyme Analog Kd (µM) Reference

Na+/K+-ATPase AMP-PNP
4.2 (in absence of

Mg2+)
[4]

Kinesin AMP-PNP
Not specified, but

used for inhibition
[5]

DnaB Helicase AMP-PCP
Weaker than

ADP:AlF₄⁻
[6]

Table 1: Dissociation Constants (Kd) of Non-Hydrolyzable ATP Analogs for Various Enzymes.

Enzyme Analog Ki (µM) Reference

Cardiac Myosin
Purine Disulfide

Analog of ATP
130 [1]

p97 AAA+ ATPase AMP-PCP
Fails to induce native

conformation
[7]

ClpA ATPγS ~6 (apparent affinity) [8]

Table 2: Inhibition Constants (Ki) of Non-Hydrolyzable ATP Analogs for Various Enzymes.

Enzyme Analog IC50 (µM) Reference

Prostatic Acid

Phosphatase (hPAP)
Compound 49 2.90 [9]

P-type ATPases

(AHA2)
Demethoxycurcumin 18.7 [10]

Rock II Y-27632 0.22 [11]

Table 3: IC50 Values of Various Inhibitors for ATP-Dependent Enzymes. (Note: This table

includes other inhibitors for context as direct IC50 values for the primary analogs discussed are

highly assay-dependent).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Non_Hydrolyzable_ATP_Analogs_ApCp_in_Focus.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC17740/
https://www.benchchem.com/pdf/The_Role_of_AMP_PCP_in_Trapping_the_Pre_Hydrolysis_State_of_ATP_Binding_Proteins_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/The_Insider_s_Guide_to_AMP_PCP_A_Non_Hydrolyzable_ATP_Analog_for_Probing_ATP_Dependent_Enzymes.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Non_Hydrolyzable_ATP_Analogs_AMP_PCP_vs_AMP_CPP.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3966025/
https://www.researchgate.net/publication/319116413_Probing_Protein_Kinase-ATP_Interactions_Using_a_Fluorescent_ATP_Analog
https://www.researchgate.net/figure/IC50-values-for-compounds-1-3-in-ATP-hydrolysis-assays_fig7_308342132
https://pmc.ncbi.nlm.nih.gov/articles/PMC2921708/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Visualizations
To provide a clearer understanding of the concepts and experimental designs discussed, the

following diagrams have been generated using the DOT language.
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Caption: Purinergic signaling pathway with ATP and a non-hydrolyzable analog.
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Experimental Workflow: Comparing ATP Analogs
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Caption: General workflow for comparing non-hydrolyzable ATP analogs.
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Competitive Inhibition by Non-Hydrolyzable ATP Analogs
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Caption: Mechanism of competitive inhibition by a non-hydrolyzable ATP analog.

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize and

compare non-hydrolyzable ATP analogs.

Protocol 1: Fluorescence Competition Assay for
Determining Inhibitory Constant (Ki)
This protocol describes a method to determine the Ki of a non-hydrolyzable ATP analog by

measuring its ability to displace a fluorescent ATP analog from the active site of an enzyme,

such as a kinase.

Materials:

Purified protein kinase
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Fluorescent ATP analog (e.g., 2'/3'-O-(2,4,6-Trinitrophenyl)adenosine 5'-triphosphate (TNP-

ATP))

Non-hydrolyzable ATP analog (e.g., AMP-PNP)

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

Fluorometer or fluorescence plate reader

Procedure:

Prepare Reagents:

Prepare a stock solution of the fluorescent ATP analog (e.g., 1 mM TNP-ATP in assay

buffer).

Prepare a series of dilutions of the non-hydrolyzable ATP analog in assay buffer.

Dilute the purified protein kinase to the desired concentration in assay buffer.

Assay Setup:

In a suitable microplate or cuvette, add the protein kinase to a final concentration that

gives a measurable fluorescence signal with the fluorescent ATP analog.

Add the fluorescent ATP analog to a final concentration typically at or below its

dissociation constant (Kd) for the kinase.

Add the varying concentrations of the non-hydrolyzable ATP analog to the wells. Include a

control with no inhibitor.

Measurement:

Incubate the plate at room temperature for a sufficient time to allow the binding to reach

equilibrium (e.g., 30 minutes).

Measure the fluorescence intensity using the appropriate excitation and emission

wavelengths for the fluorescent probe (for TNP-ATP, excitation is typically around 410 nm
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and emission around 540 nm).[12]

Data Analysis:

Plot the fluorescence intensity as a function of the concentration of the non-hydrolyzable

ATP analog.

Fit the data to a suitable binding model to determine the IC50 value, which is the

concentration of the analog that displaces 50% of the fluorescent probe.

Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L]

is the concentration of the fluorescent ATP analog and Kd is its dissociation constant for

the enzyme.[13]

Protocol 2: Filter Binding Assay for Determining
Dissociation Constant (Kd)
This assay measures the direct binding of a radiolabeled ligand to a protein, which is then

captured on a filter. Unbound ligand passes through the filter.

Materials:

Purified protein of interest

Radiolabeled ATP analog (e.g., [α-³²P]ATP or [γ-³²P]ATP)

Non-hydrolyzable ATP analogs (for competition experiments)

Binding Buffer (specific to the protein-ligand interaction, e.g., 20 mM HEPES pH 7.5, 100 mM

KCl, 5 mM MgCl₂)

Wash Buffer (ice-cold binding buffer)

Nitrocellulose and glass fiber filters

Vacuum filtration apparatus

Scintillation counter and scintillation fluid
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Procedure:

Reaction Setup:

In a series of tubes, incubate a constant amount of the purified protein with varying

concentrations of the radiolabeled ATP analog.

For competition assays, incubate the protein with a fixed concentration of the radiolabeled

analog and increasing concentrations of the unlabeled non-hydrolyzable ATP analog.

Include a control with no protein to determine non-specific binding to the filter.

Equilibration:

Allow the binding reactions to reach equilibrium at an appropriate temperature (e.g., room

temperature or 37°C) for a predetermined time (e.g., 30-60 minutes).

Filtration:

Quickly filter the contents of each tube through a pre-wetted nitrocellulose filter stacked on

top of a glass fiber filter under vacuum. Proteins will bind to the nitrocellulose filter,

trapping any bound radioligand.[14]

Washing:

Rapidly wash the filters with a small volume of ice-cold wash buffer to remove any

unbound radioligand.

Quantification:

Place the nitrocellulose filters in scintillation vials with scintillation fluid and measure the

radioactivity using a scintillation counter.

Data Analysis:

Subtract the non-specific binding from the total binding to obtain specific binding.
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Plot the amount of bound radioligand as a function of the radioligand concentration (for

saturation binding) or the competitor concentration (for competition binding).

For saturation binding, fit the data to a one-site binding model to determine the Kd and

Bmax (maximum number of binding sites).

For competition binding, determine the IC50 and calculate the Ki using the Cheng-Prusoff

equation.

Protocol 3: Malachite Green Assay for Measuring
ATPase Activity
This colorimetric assay measures the amount of inorganic phosphate (Pi) released from ATP

hydrolysis. It can be used to assess the inhibitory effect of non-hydrolyzable ATP analogs.

Materials:

Purified ATPase

ATP

Non-hydrolyzable ATP analog (e.g., AMP-PCP)

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl₂, 50 mM KCl)

Malachite Green Reagent (containing malachite green, ammonium molybdate, and a

stabilizing agent)

Phosphate Standard Solution (e.g., KH₂PO₄)

96-well microplate

Microplate reader

Procedure:

Prepare Phosphate Standard Curve:
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Prepare a series of dilutions of the phosphate standard solution in the assay buffer to

generate a standard curve.

Reaction Setup:

In a 96-well plate, add the purified ATPase to the assay buffer.

Add varying concentrations of the non-hydrolyzable ATP analog to the wells. Include a

control with no analog.

Pre-incubate the enzyme and analog for a short period (e.g., 10-15 minutes) at the desired

temperature.

Initiate Hydrolysis:

Initiate the ATPase reaction by adding a fixed concentration of ATP to all wells. The ATP

concentration should be near the Km of the enzyme for ATP.[3]

Stop Reaction and Develop Color:

After a specific incubation time (e.g., 15-30 minutes), stop the reaction by adding the

Malachite Green reagent.[15] This reagent will form a colored complex with the released

inorganic phosphate.

Allow the color to develop for a specified time (e.g., 15-20 minutes).

Measure Absorbance:

Read the absorbance at a wavelength of approximately 620-650 nm using a microplate

reader.

Data Analysis:

Calculate the amount of phosphate released in each well using the phosphate standard

curve.

Determine the ATPase activity (rate of Pi release) for each concentration of the non-

hydrolyzable analog.
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Plot the ATPase activity as a function of the analog concentration to determine the IC50

value. The Ki can then be calculated using the Cheng-Prusoff equation.[7]

Conclusion
Non-hydrolyzable ATP analogs are powerful and versatile tools for the study of ATP-dependent

enzymes. The choice between a true competitive inhibitor like AMP-PNP or AMP-PCP and a

slow substrate like ATPγS depends entirely on the experimental question.[1] AMP-PNP and

AMP-PCP are ideal for trapping enzymes in a pre-hydrolysis, ATP-bound state for structural

and binding analyses. In contrast, ATPγS is uniquely suited for creating stable,

thiophosphorylated products, making it the analog of choice for identifying kinase substrates

and performing non-radioactive kinase assays. By understanding their distinct properties and

applying the appropriate experimental protocols, researchers can effectively dissect the

complex mechanisms of the vast and critical family of ATP-dependent enzymes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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